Cas no 136718-81-5 (4-benzyl-1-(3-chloropropyl)piperidine)

• Product Name: 4-benzyl-1-(3-chloropropyl)piperidine
• CAS No: 136718-81-5
• MF: C₁₅H₂₂ClN
• MW: 251.79488325119
• CID: 4593791
• Update Time: 2025-11-06

4-benzyl-1-(3-chloropropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-1-(3-chloropropyl)piperidine
• 4-benzyl-1-(3-chloropropyl)piperidine

• Inchi： 1S/C15H22ClN/c16-9-4-10-17-11-7-15(8-12-17)13-14-5-2-1-3-6-14/h1-3,5-6,15H,4,7-13H2
• InChI Key： WUXPPVOAXYXHEG-UHFFFAOYSA-N
• SMILES： N1(CCCCl)CCC(CC2=CC=CC=C2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-benzyl-1-(3-chloropropyl)piperidine

Introduction to 4-benzyl-1-(3-chloropropyl)piperidine (CAS No. 136718-81-5)

4-benzyl-1-(3-chloropropyl)piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 136718-81-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This piperidine derivative has garnered attention due to its structural features and potential applications in drug development. The compound consists of a piperidine ring substituted with a benzyl group at the 4-position and a 3-chloropropyl group at the 1-position, which together contribute to its unique chemical properties and reactivity.

The benzyl moiety, attached at the fourth carbon of the piperidine ring, introduces a phenyl group that can enhance solubility and interact with biological targets through hydrophobic and aromatic stacking interactions. Concurrently, the 3-chloropropyl side chain extends the molecule's alkyl chain length, influencing its metabolic stability and pharmacokinetic behavior. These structural elements make 4-benzyl-1-(3-chloropropyl)piperidine a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in piperidine derivatives as pharmacophores in drug discovery. Piperidines are widely recognized for their ability to modulate various biological pathways, including G-protein coupled receptors (GPCRs), enzyme inhibition, and neuroactive compound development. The specific substitution pattern in 4-benzyl-1-(3-chloropropyl)piperidine enhances its potential as an intermediate in synthesizing more complex molecules with targeted pharmacological effects.

One of the most compelling aspects of 4-benzyl-1-(3-chloropropyl)piperidine is its utility in the synthesis of bioactive molecules. Researchers have leveraged this compound to develop potential treatments for neurological disorders, such as Parkinson's disease and Alzheimer's disease. The piperidine core is particularly relevant in this context, as it mimics natural bioactive scaffolds found in neurotrophic factors and neurotransmitter analogs. Additionally, the presence of both aromatic and aliphatic substituents allows for fine-tuning of physicochemical properties, such as lipophilicity and polar surface area, which are critical for drug efficacy.

The 3-chloropropyl group in 4-benzyl-1-(3-chloropropyl)piperidine plays a crucial role in modulating metabolic pathways. Chloroalkyl groups are known to influence enzyme interactions, particularly with cytochrome P450 enzymes, which are pivotal in drug metabolism. This feature makes the compound valuable for studying enzyme kinetics and developing prodrugs that enhance bioavailability or prolong therapeutic action. Furthermore, the chlorine atom can serve as a handle for further functionalization, enabling the creation of more complex derivatives with tailored biological activities.

Recent advancements in computational chemistry have further highlighted the potential of 4-benzyl-1-(3-chloropropyl)piperidine as a building block. Molecular modeling studies indicate that this compound can effectively interact with target proteins through multiple binding modes, enhancing its suitability for drug design. The benzyl group facilitates hydrophobic interactions, while the chloropropyl chain contributes to hydrogen bonding capabilities. These interactions are essential for achieving high-affinity binding to biological targets, which is a cornerstone of modern drug development.

The pharmaceutical industry has shown particular interest in derivatives of 4-benzyl-1-(3-chloropropyl)piperidine due to their potential therapeutic applications. For instance, researchers have explored its use in developing antipsychotic agents, where piperidine derivatives are known to modulate dopamine receptor activity. The structural features of this compound allow it to interact with D2 and D4 receptors with high selectivity, making it a promising candidate for treating psychotic disorders without significant side effects.

Another area where 4-benzyl-1-(3-chloropropyl)piperidine has demonstrated promise is in the development of antiviral drugs. The ability of piperidine derivatives to interfere with viral replication mechanisms has been well-documented. By incorporating this scaffold into novel antiviral agents, scientists aim to overcome existing challenges posed by resistant viral strains. The chlorine substituent may also play a role in enhancing drug resistance profiles by influencing how viruses evolve against therapeutic agents.

In conclusion,4-benzyl-1-(3-chloropropyl)piperidine (CAS No. 136718-81-5) represents a valuable asset in pharmaceutical research due to its versatile structural features and potential applications across multiple therapeutic areas. Its unique combination of aromatic and aliphatic substituents makes it an ideal candidate for further derivatization and optimization. As computational methods continue to advance, the utility of this compound is expected to grow even further, contributing to the development of next-generation pharmaceuticals that address unmet medical needs.